Cas no 139561-18-5 (Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)- (9CI))

• Product Name: Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)- (9CI)
• CAS No: 139561-18-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1275254
• PubChem ID: 14804981
• Update Time: 2025-04-20

Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-methyl-2-(1-methylethenyl)-, (1S-cis)- (9CI)
• Cyclobutanecarboxylic acid,1-methyl-2-(1-methylethenyl)-,(1s-cis)-(9ci)
• 139561-18-5
• (1S,2S)-1-methyl-2-prop-1-en-2-ylcyclobutane-1-carboxylic acid

• Inchi： 1S/C9H14O2/c1-6(2)7-4-5-9(7,3)8(10)11/h7H,1,4-5H2,2-3H3,(H,10,11)/t7-,9-/m0/s1
• InChI Key： MUQLOBMNASVVGE-CBAPKCEASA-N
• SMILES： OC([C@@]1(C)CC[C@H]1C(=C)C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų